Tubulicid Red Label
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Post-operative sensitivity and impaired cement adhesion often result from aggressive dentin etching. Tubulicid Red Label selectively removes the smear layer without opening tubules, preserving the dentin seal.
- 1.0% NaF for fluoride impregnation and hypersensitivity reduction
- EDTA/surfactant blend cleans without demineralization
- Enhances luting cement retention and marginal seal of liners
Supplied as ready-to-use solution, pH 7.3. Consistent quality for dental restorative workflows.
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Tubulicid Red Label is a specialized dental cavity cleansing and antimicrobial agent formulated with 1.0% sodium fluoride, disodium edetate dihydrate (EDTA), benzalkonium chloride, and cocoamphodiacetate in a phosphate buffer at a pH of approximately 7.3 [1], [2]. Unlike aggressive acid etchants that fully demineralize dentin, this formulation is designed to selectively remove the superficial smear layer generated during cavity preparation without opening the dentinal tubules [1]. This selective cleaning process improves the retention of dental liners and cements, provides localized fluoride for hypersensitive cervical dentin, and delivers potent antimicrobial action for restorative dentistry workflows[2].
Procurement Fit
Substituting Tubulicid Red Label with standard 38% phosphoric acid etchants or generic 10% polyacrylic acid dentin conditioners fundamentally alters the dentin-restoration interface [1]. While aggressive etchants completely remove the smear layer and open dentinal tubules—significantly increasing the risk of post-operative sensitivity and pulpal fluid transudation—Tubulicid Red Label utilizes a calibrated EDTA and surfactant blend to remove only the superficial grinding debris [2]. Furthermore, substituting with non-fluoridated cleansers (such as Tubulicid Blue Label) forfeits the 1.0% sodium fluoride component, which is critical for treating hypersensitive cervical dentin and reducing secondary caries risk beneath restorations [2].
Substitution Risk
Tubule-Sparing Smear Layer Removal
Comparative scanning electron microscopy (SEM) evaluations demonstrate that while 38% phosphoric acid and 10% polyacrylic acid-based dentin conditioners completely remove the smear layer and open dentinal tubules, Tubulicid Red Label selectively removes superficial grinding debris while leaving dentinal tubule plugs intact [1]. This controlled chelation via disodium edetate prevents excessive dentin permeability and maintains a stable interface for subsequent liner application [2].
| Evidence Dimension | Dentinal tubule patency and smear layer removal |
| Target Compound Data | Removes superficial smear layer but maintains closed dentinal tubules. |
| Comparator Or Baseline | 38% H3PO4 and 10% Polyacrylic acid completely remove the smear layer and open tubules. |
| Quantified Difference | Complete prevention of tubule opening compared to standard acid etchants. |
| Conditions | In vitro dentin models evaluated via SEM and dye penetration assays. |
Maintaining closed dentinal tubules is critical for preventing post-operative sensitivity and fluid microleakage under crowns and bridges.
Antimicrobial Action via Benzalkonium Chloride
The inclusion of benzalkonium chloride in Tubulicid Red Label provides potent bactericidal activity against oral pathogens present in the smear layer [1]. Clinical protocols utilizing a 15-second vigorous scrubbing action with Tubulicid Red demonstrate effective eradication of residual bacteria and superficial debris compared to standard physiological saline irrigation, which fails to effectively disrupt the smear layer or provide sustained antimicrobial action [1].
| Evidence Dimension | Bacterial biofilm and debris eradication |
| Target Compound Data | Provides potent antimicrobial disruption of the smear layer via benzalkonium chloride. |
| Comparator Or Baseline | Physiological saline irrigation (fails to effectively remove the smear layer). |
| Quantified Difference | Superior bactericidal cleansing and debris removal during a standard 15-second clinical scrubbing protocol. |
| Conditions | Cavity preparation prior to bonding or cementing. |
Effective disinfection of the preparation site minimizes the risk of secondary caries and microbial invasion beneath restorations.
Sodium Fluoride Delivery for Dentin Desensitization
Unlike non-fluoridated cavity cleansers (e.g., Tubulicid Blue Label), Tubulicid Red Label incorporates 1.0% sodium fluoride within its phosphate-buffered formulation [1]. This allows for simultaneous cleaning and fluoride impregnation of cut dentin, specifically targeting hypersensitive cervical dentin and improving the long-term stability of the tooth-restoration interface without requiring a secondary fluoride varnish step [2].
| Evidence Dimension | Fluoride content and desensitization capability |
| Target Compound Data | Delivers 1.0% NaF directly to the prepared dentin. |
| Comparator Or Baseline | Tubulicid Blue Label or standard unmedicated EDTA cleansers (0% NaF). |
| Quantified Difference | 1.0% absolute increase in localized sodium fluoride delivery. |
| Conditions | Topical application to prepared cavities and hypersensitive cervical dentin. |
Procuring the Red Label variant allows clinicians to consolidate smear layer removal and desensitizing fluoride treatment into a single workflow step.
Crown and Bridge Cementation Preparation
Tubulicid Red Label is optimally suited for cleaning larger prepared dentin surface areas prior to the cementation of crowns and bridges. Its ability to remove grinding debris without opening dentinal tubules ensures that the retention of the cement is improved without inducing post-operative sensitivity [1].
Treatment of Hypersensitive Cervical Dentin
Due to its 1.0% sodium fluoride content and non-aggressive cleaning mechanism, it is a preferred procurement choice for managing cervical dentin hypersensitivity, providing fluoride impregnation while gently cleansing the area .
Pre-Liner Cavity Cleansing
Used as a preliminary step before applying cavity liners or varnishes, Tubulicid Red Label removes the superficial organic and inorganic debris, creating a clean, stable interface that improves the retention and marginal seal of the subsequent liner film[1].
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